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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B1663958 Get Quote

This in-depth technical guide provides a comprehensive overview of the thermodynamic

properties of binary mixtures containing 1-decanol. Aimed at researchers, scientists, and

professionals in drug development, this document summarizes key quantitative data, details

experimental protocols, and visualizes the experimental workflow. The interactions in 1-
decanol mixtures are complex, influenced by hydrogen bonding, dispersion forces, and the

size and shape of the constituent molecules. Understanding these properties is crucial for

various applications, including solvent design, formulation development, and process

optimization.

Key Thermodynamic Properties
The study of 1-decanol mixtures often involves the measurement and analysis of several key

thermodynamic properties that describe the deviation of the mixture from ideal behavior. These

properties provide insights into the nature and strength of intermolecular interactions between

1-decanol and the other component.

Excess Molar Volume (VE): This property indicates the volume change upon mixing. A

positive VE suggests that the interactions between unlike molecules are weaker than the

average interactions between like molecules, leading to an expansion in volume. Conversely,

a negative VE indicates stronger interactions between unlike molecules, resulting in volume

contraction.

Viscosity Deviation (Δη): This parameter reflects the difference between the measured

viscosity of the mixture and the ideal viscosity. Negative deviations are typically observed in
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mixtures where the specific interactions are disrupted upon mixing, leading to a decrease in

the resistance to flow. Positive deviations suggest the formation of new, stronger interactions

or complexes.

Excess Molar Enthalpy (HE): Also known as the heat of mixing, this property quantifies the

heat absorbed or released when components are mixed.[1] A positive HE (endothermic

mixing) indicates that energy is required to break the interactions in the pure components,

which are stronger than the interactions formed in the mixture.[1] A negative HE (exothermic

mixing) signifies that the interactions in the mixture are stronger than in the pure

components.[1]

Refractive Index Deviation (ΔnD): This property relates to the change in the refractive index

of the mixture compared to an ideal mixture. Deviations in the refractive index can provide

information about the changes in density and polarizability of the mixture.

Quantitative Data Summary
The following tables summarize the excess molar volumes, viscosity deviations, excess molar

enthalpies, and refractive index deviations for various binary mixtures of 1-decanol at different

temperatures and atmospheric pressure. The data has been compiled from various scientific

studies to provide a comparative overview.

Table 1: Excess Molar Volume (VE) of 1-Decanol Binary Mixtures
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Second Component Temperature (K) VE at x1 ≈ 0.5 (cm3·mol-1)

Cyclopentane 298.15 Sigmoid-shaped

Cyclohexane 298.15 Positive

Cyclooctane 298.15 Positive

n-Heptane 298.15 Positive

n-Octane 298.15 Positive

n-Nonane 298.15 Positive

n-Decane 298.15 Positive

n-Undecane 283.15 - 363.15
Negative at lower

temperatures

n-Dodecane 298.15 - 323.15 -

Note: x1 represents the mole fraction of 1-decanol.

Table 2: Viscosity Deviation (Δη) of 1-Decanol Binary Mixtures

Second Component Temperature (K) Δη at x1 ≈ 0.5 (mPa·s)

n-Heptane 298.15 Negative

n-Octane 298.15 Negative

n-Nonane 298.15 Negative

n-Decane 298.15 Negative

n-Undecane 283.15 - 363.15 Negative

Tetrahydrofuran 298.15 - 313.15 -

Cyclohexylamine 293.15 - 303.15 -

Note: x1 represents the mole fraction of 1-decanol.
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Table 3: Excess Molar Enthalpy (HE) of 1-Decanol Binary Mixtures

Second Component Temperature (K) HE at x1 ≈ 0.5 (J·mol-1)

n-Heptane 303.15 -

n-Tridecane 303.15 -

Dimethyl Sulfoxide 303.15 -

1-Octene 298.15 -

Note: x1 represents the mole fraction of 1-decanol.

Table 4: Refractive Index Deviation (ΔnD) of 1-Decanol Binary Mixtures

Second Component Temperature (K) ΔnD at x1 ≈ 0.5

1,3-Dioxolane 298.15 Negative

Cyclohexylamine 293.15 - 303.15 -

4-Methylphenol Various -

Note: x1 represents the mole fraction of 1-decanol.

Experimental Protocols
The determination of the thermodynamic properties of 1-decanol mixtures involves precise

measurements using various analytical techniques. The following sections detail the typical

experimental methodologies.

Materials
The chemicals used, including 1-decanol and the second components, are typically of high

purity (e.g., >99%) and are often further purified by methods such as fractional distillation to

remove any residual impurities. The purity of the compounds is usually checked by comparing

their experimental densities and refractive indices with literature values.[2][3] The liquids are

often stored over molecular sieves to prevent water contamination.
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Mixture Preparation
Binary mixtures are prepared by mass over the entire composition range. An analytical balance

with a high precision (e.g., ±0.01 mg) is used to weigh the components in airtight glass vials to

minimize evaporation. The mole fractions of the mixtures are then calculated from the masses

of the components.

Density Measurement
The densities of the pure liquids and their binary mixtures are typically measured using a

vibrating tube densimeter. The temperature of the densimeter cell is controlled to within ±0.01 K

using a constant temperature bath. The apparatus is calibrated with deionized, double-distilled

water and dry air at atmospheric pressure. The uncertainty in density measurements is

generally on the order of ±1·10-5 g·cm-3.

Viscosity Measurement
Viscosities are commonly measured using a capillary viscometer, such as an Ubbelohde or

Cannon-Fenske type. The viscometer is placed in a thermostatically controlled bath, and the

flow time of the liquid is measured with a digital stopwatch. The kinematic viscosity is

calculated from the flow time and the viscometer constant. The dynamic viscosity is then

obtained by multiplying the kinematic viscosity by the density of the liquid. The uncertainty in

viscosity measurements is typically around ±0.5%.

Excess Enthalpy Measurement
Excess molar enthalpies are determined using a calorimeter, often an isothermal dilution

calorimeter. A known amount of one component is titrated into a known amount of the other

component, and the resulting heat change is measured. The measurements are typically

performed over the entire composition range by cumulative additions of one component to the

other.

Refractive Index Measurement
The refractive indices of the pure components and the mixtures are measured using a digital

refractometer, such as an Abbe refractometer. The temperature is controlled by circulating

water from a thermostated bath through the prisms of the instrument. The refractometer is
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calibrated using standard substances with known refractive indices. The uncertainty in

refractive index measurements is typically in the order of ±0.0001.

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination and

analysis of the thermodynamic properties of 1-decanol mixtures.
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Caption: Experimental workflow for thermodynamic property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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